4-Piperidinone, 1-[(3,4-dichlorophenyl)methyl]-
Overview
Description
4-Piperidone is an organic compound with the molecular formula OC(CH2)4NH. It can be viewed as a derivative of piperidine . This compound is used as an intermediate in the manufacture of chemicals and pharmaceutical drugs . Substituted and dehydro derivatives of 4-piperidinone are intermediates in alkaloid syntheses .
Synthesis Analysis
4-Piperidone is synthesized through various methods. One method involves the conjugate reduction of dihydropyridones using zinc/acetic acid . Another method involves a highly enantioselective, catalytic three-component coupling of aldehydes, alkynes, and 4-piperidone hydrochloride hydrate .Molecular Structure Analysis
The molecular structure of 4-Piperidinone can be represented by the InChI key VRJHQPZVIGNGMX-UHFFFAOYSA-N . The compound has a molar mass of 99.133 g·mol −1 .Chemical Reactions Analysis
4-Piperidinone is involved in several chemical reactions. For instance, it can form spiropiperidine rings by reacting with malononitrile and electrophiles or Michael acceptors . It can also form (3 E,5 E)-1-Methyl-3,5-bis (phenylmethylene)-4-piperidinone by reacting with benzaldehyde via Michael addition, followed by intramolecular O -cyclization/elimination sequential reactions .Physical And Chemical Properties Analysis
4-Piperidinone has a boiling point of 79 °C (174 °F; 352 K) . Its chemical formula is C5H9NO and it has a molar mass of 99.133 g·mol −1 .Scientific Research Applications
Synthesis and Pharmacological Applications
- Scientific Field : Organic Chemistry and Pharmacology .
- Summary of the Application : Piperidines are significant synthetic fragments for designing drugs and play a crucial role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
- Methods of Application : The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
- Results or Outcomes : More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder .
Electrochemical Behavior Study
- Scientific Field : Electrochemistry .
- Summary of the Application : The electrochemical behavior of N-methyl- and N-benzyl-4-piperidone curcumin analogs were studied experimentally and theoretically .
- Methods of Application : The synthesis of 4-piperidinone derivatives was performed in agreement with reported methods with slight modification .
- Results or Outcomes : The results showed that compounds suffer a two-electron irreversible oxidation in the range of 0.72 to 0.86 V, with surface concentrations ranging from 1.72 × 10 −7 to 5.01 × 10 −7 mol/cm 2 .
Intermediate in Chemical Manufacturing
- Scientific Field : Industrial Chemistry .
- Summary of the Application : 4-Piperidone is used as an intermediate in the manufacture of chemicals and pharmaceutical drugs .
- Methods of Application : The specific methods of application can vary widely depending on the specific chemical or drug being manufactured .
- Results or Outcomes : The outcomes can also vary widely, but in general, 4-Piperidone is a valuable intermediate that can be used to synthesize a wide range of chemicals and drugs .
Alkaloid Syntheses
- Scientific Field : Organic Chemistry .
- Summary of the Application : Substituted and dehydro derivatives of 4-piperidinone are intermediates in alkaloid syntheses .
- Methods of Application : The specific methods of application can vary widely depending on the specific alkaloid being synthesized .
- Results or Outcomes : The outcomes can also vary widely, but in general, these derivatives of 4-piperidinone can be used to synthesize a wide range of alkaloids .
Precursor to Fentanyl
- Scientific Field : Medicinal Chemistry .
- Summary of the Application : 4-Piperidinone is a precursor to fentanyl, a powerful synthetic opioid that is similar to morphine but is 50 to 100 times more potent .
- Methods of Application : The specific methods of application can vary widely depending on the specific synthesis process .
- Results or Outcomes : The outcomes can also vary widely, but in general, 4-Piperidinone is a valuable precursor that can be used to synthesize fentanyl .
Hydrogenation, Cyclization, and Annulation Reactions
- Scientific Field : Organic Chemistry .
- Summary of the Application : Piperidines and piperidinones are involved in various chemical reactions such as hydrogenation, cyclization, and annulation .
- Methods of Application : The specific methods of application can vary widely depending on the specific reaction .
- Results or Outcomes : The outcomes can also vary widely, but in general, these reactions can lead to the synthesis of various biologically active piperidines .
Safety And Hazards
4-Piperidone is labeled with the signal word “Warning” according to GHS labelling . It has hazard statements H315, H319, H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
1-[(3,4-dichlorophenyl)methyl]piperidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13Cl2NO/c13-11-2-1-9(7-12(11)14)8-15-5-3-10(16)4-6-15/h1-2,7H,3-6,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOOMBOWXPYTHIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=O)CC2=CC(=C(C=C2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50445801 | |
Record name | 3,4-dichlorobenzyl-4-piperidone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50445801 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-Dichlorobenzyl)piperidin-4-one | |
CAS RN |
220772-52-1 | |
Record name | 3,4-dichlorobenzyl-4-piperidone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50445801 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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